Cas no 2098076-13-0 ((1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product name: (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2098076-13-0
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5728166
• PubChem ID: 121208525

(1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-[[1-(cyclopropylmethyl)pyrrolidin-3-yl]methyl]triazol-4-yl]methanol
• 2098076-13-0
• AKOS026717925
• (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• F2157-0083
• 1H-1,2,3-Triazole-4-methanol, 1-[[1-(cyclopropylmethyl)-3-pyrrolidinyl]methyl]-

• Inchi： 1S/C12H20N4O/c17-9-12-8-16(14-13-12)7-11-3-4-15(6-11)5-10-1-2-10/h8,10-11,17H,1-7,9H2
• InChI Key： JKENFRWTVJJVRU-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC2CCN(C2)CC2CC2)N=N1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 409.3±43.0 °C(Predicted)
• pka: 13.06±0.10(Predicted)

Additional information on (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Overview of (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2098076-13-0)

The compound (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2098076-13-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a cyclopropylmethyl group, a pyrrolidine ring, and a 1,2,3-triazole core, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for heterocyclic compounds like (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol has surged due to their versatility in drug design. The 1,2,3-triazole moiety, in particular, is known for its stability and ability to participate in click chemistry, a technique widely used in bioconjugation and material science. This compound’s methanol functional group further enhances its solubility, making it suitable for formulation in aqueous environments—a critical factor for bioavailability in drug development.

The synthesis of CAS No. 2098076-13-0 involves multi-step organic reactions, including cyclopropanation, pyrrolidine functionalization, and triazole formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule inhibitors and bioactive scaffolds, this compound is frequently discussed in academic journals and patent literature, particularly in the context of targeting enzyme pathways or modulating protein-protein interactions.

From an industrial perspective, (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol is often explored for its potential in central nervous system (CNS) drug discovery. The cyclopropylmethyl group, for instance, is a common pharmacophore in neuroactive compounds due to its ability to cross the blood-brain barrier. This has led to increased searches for terms like "CNS-active triazole derivatives" and "pyrrolidine-based drug candidates" in scientific databases, reflecting the compound’s relevance in cutting-edge research.

Another area of interest is the compound’s role in antibacterial and antifungal applications. The 1,2,3-triazole ring is known to exhibit antimicrobial properties, and researchers are investigating whether modifications to the pyrrolidin-3-yl or methanol groups could enhance its efficacy. Such studies align with the global push to address antibiotic resistance, a topic frequently searched in conjunction with "novel antimicrobial scaffolds" and "click chemistry in drug discovery."

In summary, (1-((1-(cyclopropylmethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2098076-13-0) represents a multifaceted compound with broad potential in pharmaceutical research. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the realms of CNS therapeutics, antimicrobial agents, and click chemistry applications. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the search for innovative drug candidates.